Gadolinium--mercury (1/1)

Specification

• CAS No.: 12024-61-2
• Molecular Formula: GdHg
• Molecular Weight: 357.8 g/mol
• IUPAC Name: gadolinium;mercury
• Standard InChI: InChI=1S/Gd.Hg
• Standard InChI Key: ZGMFBCKTUVASSC-UHFFFAOYSA-N
• Canonical SMILES: [Gd].[Hg]

Introduction

Fundamental Chemical and Structural Properties

Composition and Molecular Identity

Gadolinium--mercury (1/1) is stoichiometrically defined as GdHg, with a molecular weight of 357.84 g/mol. The compound belongs to the family of intermetallic amalgams, where gadolinium’s +3 oxidation state interacts with mercury’s metallic lattice. Its IUPAC name, gadolinium; mercury, reflects the elemental composition without covalent bonding, typical of intermetallic systems.

Table 1: Hypothesized Structural Parameters of GdHg

Property	Value (Estimated)	Basis for Estimation
Crystal System	Cubic or Hexagonal	Analogous amalgams
Lattice Constant $a$	~400 pm	Interpolation from Gd/Hg
Coordination Geometry	Octahedral	Common in 1:1 intermetallics

Synthesis and Manufacturing

Electrolytic Methods

The synthesis of intermetallic mercury compounds frequently involves electrolysis, as demonstrated in historical processes like the Castner cell for sodium amalgam production. For GdHg, a plausible route involves the electrolysis of gadolinium salts (e.g., GdCl$_3$) in a mercury cathode. This method allows Gd$^{3+}$ ions to reduce and alloy with liquid mercury, forming the intermetallic phase.

Direct Combination

Alternative methods include the direct reaction of gadolinium metal with liquid mercury under inert atmospheres. Given gadolinium’s melting point of 1312°C and mercury’s low boiling point (356.7°C), this process likely requires controlled temperatures to prevent mercury vaporization.

Physicochemical Characteristics

Thermal Stability

Gadolinium’s high melting point (1312°C) contrasts sharply with mercury’s low boiling point, suggesting that GdHg may decompose at elevated temperatures. The compound’s stability range remains undocumented, but analogous amalgams (e.g., LiHg) exhibit decomposition thresholds near mercury’s boiling point.

Magnetic Properties

Gadolinium is ferromagnetic below its Curie temperature of 20°C, while mercury is diamagnetic. In GdHg, the localized 4f$^7$ electrons of gadolinium likely mediate magnetic ordering, though mercury’s conduction electrons may suppress long-range ferromagnetism. Experimental studies are needed to confirm its magnetic behavior.

Toxicological and Environmental Considerations

Dual Toxicity Mechanisms

Both gadolinium and mercury are associated with significant health risks:

• Gadolinium: Nephrogenic systemic fibrosis (NSF) in patients with renal impairment.

• Mercury: Neurotoxicity, cardiovascular damage, and renal failure.

GdHg’s biological impact likely synergizes these effects, as evidenced by studies showing gadolinium’s role in enhancing vascular reactivity and oxidative stress.

Environmental Persistence

Mercury’s propensity for bioaccumulation and gadolinium’s increasing environmental presence (from GBCA excretion) necessitate stringent disposal protocols for GdHg-containing waste.

Research Gaps and Future Directions

• Crystallographic Studies: Single-crystal X-ray diffraction data are critical to resolving GdHg’s atomic arrangement.

• Thermodynamic Profiling: Phase diagrams and enthalpy of formation measurements are needed.

• Toxicity Assays: In vitro and in vivo studies to quantify GdHg’s biocompatibility.